Cas no 2227701-23-5 ((1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227701-23-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5928270
• PubChem ID: 165781023
• Update Time: 2025-05-19

(1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1864267
• 2227701-23-5

• Inchi： 1S/C14H19N3O/c1-10-14(13(18)8-15)11(2)17(16-10)9-12-6-4-3-5-7-12/h3-7,13,18H,8-9,15H2,1-2H3/t13-/m1/s1
• InChI Key： PBKZGAMMBYBIEI-CYBMUJFWSA-N
• SMILES： O[C@H](CN)C1C(C)=NN(CC2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227701-23-5)

The compound (1S)-2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227701-23-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and material science. The chiral center at the (S)-configuration plays a critical role in determining its stereochemical properties, making it a valuable compound for asymmetric synthesis and enantioselective catalysis.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that pyrazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities. The presence of a benzyl group in this molecule enhances its lipophilicity, which is crucial for improving bioavailability in drug delivery systems. Furthermore, the dimethyl substitution on the pyrazole ring contributes to increased stability and selectivity in biological environments.

The synthesis of (1S)-2-amino... involves a multi-step process that combines advanced organic chemistry techniques. A key step in its synthesis is the formation of the chiral center through an enantioselective reduction reaction. This process ensures high optical purity, which is essential for its application in enantioselective catalysis. Recent advancements in asymmetric catalysis, as reported in *Nature Catalysis*, have enabled more efficient and scalable production of this compound.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique structure allows for the conjugation with various biomolecules, making it a potential candidate for targeted drug delivery. Additionally, its amino alcohol functionality makes it suitable for use as a chiral ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its effectiveness as a ligand in asymmetric hydrogenation reactions, leading to the synthesis of complex chiral molecules with high enantiomeric excess.

The structural versatility of (1S)-2-amino... also extends to its use in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Research conducted by the European Chemicals Agency (ECHA) indicates that it exhibits low toxicity to aquatic organisms under standard test conditions. This makes it a safer alternative to traditional organic compounds used in industrial applications.

In conclusion, (1S)-2-amino... (CAS No. 2227701-23...) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike.